Cas no 2228539-50-0 (tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate
• CAS No: 2228539-50-0
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 6080265
• PubChem ID: 165828070
• Update Time: 2025-07-25

tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate
• EN300-1884345
• 2228539-50-0
• tert-butyl 3-[6-(trifluoromethyl)pyridin-3-yl]piperazine-1-carboxylate

• Inchi： 1S/C15H20F3N3O2/c1-14(2,3)23-13(22)21-7-6-19-11(9-21)10-4-5-12(20-8-10)15(16,17)18/h4-5,8,11,19H,6-7,9H2,1-3H3
• InChI Key： PAURBDFBOONQEI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1CN(C(=O)OC(C)(C)C)CCN1)(F)F

Computed Properties

• Exact Mass: 331.15076138g/mol
• Monoisotopic Mass: 331.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate

Research Brief on tert-Butyl 3-6-(Trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate (CAS: 2228539-50-0)

The compound tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate (CAS: 2228539-50-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate serves as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the trifluoromethyl group and the piperazine ring, make it a versatile scaffold for designing compounds with enhanced pharmacokinetic properties. Researchers have successfully utilized this compound in the development of kinase inhibitors, which show promise in targeting various cancers and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a building block for the synthesis of selective PI3K inhibitors. The study reported that derivatives of tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate exhibited potent inhibitory activity against PI3Kα, a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer. The researchers highlighted the compound's ability to improve drug-like properties, such as solubility and metabolic stability, compared to earlier analogs.

Another notable application of this compound is in the field of central nervous system (CNS) drug discovery. A recent preprint on bioRxiv detailed its use in the synthesis of serotonin receptor modulators. The trifluoromethyl group was found to enhance binding affinity to 5-HT receptors, suggesting potential applications in treating neurological disorders such as depression and anxiety. The study also emphasized the compound's favorable blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

From a synthetic chemistry perspective, tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate has been optimized for scalable production. A 2022 patent (WO2022156789) described an improved synthetic route that reduces the number of steps and increases overall yield. This advancement is expected to facilitate its broader use in pharmaceutical research and development.

In conclusion, tert-butyl 3-6-(trifluoromethyl)pyridin-3-ylpiperazine-1-carboxylate (CAS: 2228539-50-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its role as a versatile intermediate, combined with its favorable physicochemical properties, positions it as a promising candidate for future drug discovery efforts. Ongoing research continues to explore its potential in addressing unmet medical needs across various therapeutic areas.